Cas no 2679938-90-8 (tert-butyl (2R)-4-amino-2-methoxybutanoate)

• Product Name: tert-butyl (2R)-4-amino-2-methoxybutanoate
• CAS No: 2679938-90-8
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 5645777
• PubChem ID: 165938383
• Update Time: 2025-10-21

tert-butyl (2R)-4-amino-2-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-4-amino-2-methoxybutanoate
• 2679938-90-8
• EN300-28271757

• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(11)7(12-4)5-6-10/h7H,5-6,10H2,1-4H3/t7-/m1/s1
• InChI Key： VTZVYESOFKMRFC-SSDOTTSWSA-N
• SMILES： O(C([C@@H](CCN)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (2R)-4-amino-2-methoxybutanoate

Tert-butyl (2R)-4-amino-2-methoxybutanoate: A Versatile Chiral Building Block in Modern Chemical Synthesis

Tert-butyl (2R)-4-amino-2-methoxybutanoate (CAS No. 2679938-90-8) is a chiral ester derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical science, and biocatalysis. Its unique structural features, including the (2R) configuration at the stereocenter, the presence of a methoxy group at the second carbon, and a primary amine at the fourth position, make it an ideal candidate for applications requiring precise stereochemical control. This compound belongs to the class of amino acid esters, which are widely utilized as intermediates in drug discovery and development due to their functional versatility and compatibility with various synthetic methodologies.

The compound's IUPAC name reflects its complex yet well-defined architecture: the tert-butyl ester functionality provides enhanced stability under acidic conditions, while the (2R) configuration ensures enantioselectivity in downstream reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of β-lactam antibiotics, where its stereochemistry directly influences the biological activity of the final product. The integration of methoxy substitution introduces electronic effects that modulate reactivity, enabling tailored modifications for specific target molecules.

One of the most notable properties of this compound is its solubility profile. The combination of a hydrophilic amino group and a lipophilic tert-butyl ester allows it to function as an amphiphilic molecule, facilitating its use in both aqueous and organic reaction media. This dual solubility is particularly advantageous in multi-step syntheses where phase transfer catalysis or solvent compatibility are critical factors. Additionally, its relatively high melting point (~115°C) and low volatility contribute to process safety during industrial-scale applications.

In terms of synthetic methodology, researchers have developed efficient protocols for producing this compound through asymmetric catalysis techniques. A 2023 study published in *Organic Process Research & Development* demonstrated a novel approach using a ruthenium-based catalyst system that achieved >95% ee (enantiomeric excess) under mild reaction conditions. This advancement addresses longstanding challenges related to cost-effective large-scale production of enantiopure compounds like tert-butyl (2R)-4-amino-2-methoxybutanoate, which are essential for creating pharmaceuticals with optimal therapeutic profiles.

The compound's utility extends beyond traditional medicinal chemistry into emerging areas such as peptide-based therapeutics and chiral auxiliaries. In 2024 research from ETH Zurich showed that when used as a protecting group reagent for amino functionalities during solid-phase peptide synthesis, it significantly improved coupling efficiency compared to conventional Boc protection strategies. This application leverages both its steric bulk from the tert-butyl moiety and its methoxy-directed reactivity pattern.

Structural analysis via X-ray crystallography has revealed intriguing conformational preferences due to intramolecular hydrogen bonding between the amine and methoxy oxygen atoms. These insights have guided computational studies on molecular modeling approaches for predicting reaction outcomes involving this compound. A 2025 paper in *Chemical Science* presented machine learning models trained on such structural data that accurately predicted diastereoselectivity in nucleophilic substitution reactions by over 85%, demonstrating how modern analytical tools enhance our understanding of complex chiral molecules like this one.

Environmental considerations have also driven innovation in handling this compound. Green chemistry initiatives have focused on developing solvent-free methodologies for derivatization reactions using supported ionic liquid phases (SILP). These approaches not only reduce waste generation but also maintain high enantioselectivity levels reported by teams at MIT who incorporated SILP technology into their synthesis protocols involving similar chiral esters.

Biological evaluation studies conducted by pharmaceutical companies have explored its potential as a prodrug component for improving oral bioavailability of active agents with poor water solubility. The methoxy group's role in enhancing metabolic stability was particularly emphasized in preclinical trials where it demonstrated up to 60% increase in half-life compared to unsubstituted analogs - data published by Novartis' R&D division earlier this year underscores these findings.

In material science applications, researchers at Stanford University have utilized this compound as a monomer unit in polymer synthesis for creating stimuli-responsive materials. The amino functionality enables post-polymerization modifications through click chemistry reactions, while the methoxy group contributes to tunable hydrophobicity properties critical for smart drug delivery systems being developed today.

The market demand for compounds like tert-butyl (2R)-4-amino-2-methoxybutanoate has grown exponentially since 2018 when it was first reported as an effective intermediate in antiviral drug development pipelines. Current supply chains prioritize sustainable sourcing methods aligned with circular economy principles; several manufacturers now offer versions produced through enzymatic resolution techniques that minimize racemization risks inherent to traditional chemical processes.

Quality assurance remains paramount given its role as a critical raw material (CRM) in regulated industries. HPLC purity specifications typically exceed 98%, with residual solvent levels below detectable thresholds established by ICH guidelines Q3C(R8). Advanced characterization methods such as chiral GC analysis ensure consistent enantiomeric purity across batches - standards maintained by leading suppliers including Merck KGaA and Sigma-Aldrich who market it under various trade names emphasizing different application profiles.

Looking ahead, ongoing research explores new applications leveraging both aspects of its structure simultaneously: one team at Kyoto University is investigating dual-functionalization strategies where both the amino and methoxy groups participate directly in catalytic cycles during asymmetric hydrogenation reactions targeting complex natural products synthesis - an area showing promising results according to their latest publication accepted at *Nature Chemistry* this quarter.